Ethyl 1-(tert-butyl)-5-iodo-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-tert-butyl-5-iodopyrazole-4-carboxylate
• InChI: InChI=1S/C10H15IN2O2/c1-5-15-9(14)7-6-12-13(8(7)11)10(2,3)4/h6H,5H2,1-4H3
• InChI Key: FREGHPVLEPOIFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C(C)(C)C)I
• Molecular Formula: C10H15IN2O2
• Molecular Weight: 322.14 g/mol
• CAS RN: 1374258-24-8

Description

This compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The “ethyl”, “tert-butyl”, and “iodo” groups are substituents on the pyrazole ring, and the “carboxylate” indicates the presence of a carboxylic acid ester functional group.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, ethers like this are often synthesized through nucleophilic substitution reactions where an alkoxide ion (the conjugate base of an alcohol) attacks an alkyl halide.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrazole ring, with the various substituents attached at the appropriate positions. The exact structure would depend on the specific locations of these substituents on the pyrazole ring.

Chemical Reactions Analysis

Ethers, in general, can undergo a variety of reactions. One common reaction is cleavage by strong acids like HI or HBr, which can break the C-O bond to form alcohols and alkyl halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Ethers typically have relatively low boiling points for their molecular weight, are relatively unreactive, and are often used as solvents.

Mechanism of Action

The mechanism of these reactions often involves protonation of the ether oxygen to form a good leaving group, which can then be displaced by a nucleophile.

Safety and Hazards

Like many organic compounds, this ether could potentially be flammable and should be handled with care. It’s also important to avoid inhaling or ingesting the compound, and to use appropriate personal protective equipment when handling it.